(Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(5-methylthiophen-2-yl)-N-[(Z)-1-(4-nitrophenyl)ethylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c1-10-3-8-16(26-10)14-9-15(20-19-14)17(23)21-18-11(2)12-4-6-13(7-5-12)22(24)25/h3-9H,1-2H3,(H,19,20)(H,21,23)/b18-11-
• InChI Key: JCXCWYUVNFXKDA-WQRHYEAKSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)NN=C(C)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)N/N=C(/C)\C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 1285541-34-5

Description

(Z)-3-(5-Methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide is a pyrazole-carbohydrazide derivative featuring a 5-methylthiophene substituent at the pyrazole C3 position and a 4-nitrophenyl-substituted ethylidene hydrazone group at the carbohydrazide terminus. This compound belongs to a class of nitrogen-rich heterocyclic molecules known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties . Structural analogs often vary in substituents (e.g., aryl groups, heterocycles) and stereochemistry, leading to distinct physicochemical and biological profiles.

Biological Activity

The compound (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide is a pyrazole derivative that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of this compound typically involves the condensation reaction between 4-nitroaniline and 5-methyl-2-thiophenecarboxaldehyde, leading to the formation of the desired hydrazone structure. The reaction is generally performed under acidic conditions, which facilitates the formation of the imine linkage crucial for biological activity.

Structural Features

The molecular structure of the compound includes:

• Pyrazole ring : Central to its reactivity and biological activity.
• Methylthiophene group : Contributes to lipophilicity and potential interactions with biological targets.
• Nitrophenyl moiety : May enhance electron-withdrawing properties, influencing pharmacodynamics.

The dihedral angle between the thiophene and phenyl rings is approximately 54.62°, which may affect the compound's conformational flexibility and binding interactions in biological systems .

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrazole derivatives, including this compound. They exhibit inhibitory effects on various cancer cell lines by targeting specific kinases such as BRAF(V600E) and EGFR. The presence of the nitrophenyl group is believed to enhance this activity through increased binding affinity to these targets .

Anti-inflammatory Properties

Pyrazole derivatives are also known for their anti-inflammatory effects. In vitro studies suggest that these compounds can inhibit the production of pro-inflammatory cytokines such as TNF-α and nitric oxide (NO), which are critical mediators in inflammatory responses . The mechanism involves disruption of signaling pathways associated with inflammation.

Antibacterial Activity

Several pyrazole derivatives have demonstrated significant antibacterial activity against a range of pathogens. The mechanism often involves disruption of bacterial cell membranes, leading to cell lysis. In particular, compounds similar to (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide have shown promising results in inhibiting bacterial growth in vitro .

Antifungal Activity

Research indicates that certain pyrazole derivatives possess antifungal properties as well. For instance, derivatives synthesized from similar precursors have exhibited moderate to excellent antifungal activity against several phytopathogenic fungi . This suggests a broad spectrum of biological applications for pyrazole derivatives.

Case Study 1: Antitumor Efficacy

A study evaluating a series of pyrazole derivatives, including those structurally related to (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide, demonstrated significant inhibition of tumor growth in xenograft models. The compounds were shown to induce apoptosis in cancer cells through activation of caspase pathways .

Case Study 2: Anti-inflammatory Mechanism

In another investigation, a derivative displayed potent anti-inflammatory effects in a mouse model of acute inflammation. The study revealed that treatment with the compound significantly reduced edema and inflammatory cell infiltration compared to controls, highlighting its potential therapeutic application in inflammatory diseases .

Scientific Research Applications

Structural Characteristics

The compound possesses a complex molecular structure characterized by the presence of a pyrazole ring, a thiophene moiety, and a nitrophenyl substituent. The unique arrangement of these functional groups contributes to its diverse applications.

Antimicrobial Activity

Research indicates that pyrazole derivatives, including the compound , have significant antimicrobial properties. Studies have demonstrated their effectiveness against various bacterial strains and fungi. For instance, derivatives have been synthesized and evaluated for their ability to inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli .

Anticancer Potential

The anticancer activity of pyrazole derivatives is well-documented. Compounds similar to (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide have been shown to induce apoptosis in cancer cell lines. Their mechanism often involves the modulation of signaling pathways associated with cell proliferation and survival .

Anti-inflammatory Effects

Several studies have reported that pyrazole derivatives exhibit anti-inflammatory properties. They can inhibit the production of pro-inflammatory cytokines and enzymes, making them potential candidates for treating inflammatory diseases .

Material Science

The nonlinear optical (NLO) properties of pyrazole derivatives are being investigated for use in photonic devices. The unique electronic structure allows for applications in optical limiting and frequency conversion processes .

Coordination Chemistry

(Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide can act as a ligand in coordination complexes with transition metals. These complexes exhibit enhanced catalytic activity and stability, making them useful in various chemical reactions .

Case Studies

Study	Focus	Findings
Karrouchi et al., 2016	Antimicrobial Activity	Synthesized pyrazole derivatives showed significant inhibition against five phytopathogenic fungi .
Asiri et al., 2019	Anticancer Activity	Pyrazole derivatives induced apoptosis in cancer cells through specific signaling pathway modulation .
ResearchGate Publication	NLO Properties	Investigated the NLO properties of pyrazole derivatives, indicating potential applications in photonic devices .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

Key structural analogs and their differences are summarized below:

Compound Name	Core Structure	Key Substituents	Molecular Weight	Notable Features	Reference
Target Compound: (Z)-3-(5-methylthiophen-2-yl)-N'-(1-(4-nitrophenyl)ethylidene)-1H-pyrazole-5-carbohydrazide	Pyrazole-carbohydrazide	5-Methylthiophen-2-yl, 4-nitrophenyl	408.42 (calc.)	Strong electron-withdrawing nitro group
(Z)-N-(1-(4-Methoxyphenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide	Pyrazole-carbohydrazide	5-Methylthiophen-2-yl, 4-methoxyphenyl	354.43	Electron-donating methoxy group
5-Methyl-1-(4-nitrophenyl)-N'-[(5-nitrofuran-2-yl)methylidene]-1H-1,2,3-triazole-4-carbohydrazone	Triazole-carbohydrazone	5-Nitrofuran-2-yl, 4-nitrophenyl	414.32 (calc.)	Dual nitro groups, triazole core
(E)-1-(4-tert-Butylbenzyl)-3-(4-chlorophenyl)-1H-pyrazole-5-carbohydrazide	Pyrazole-carbohydrazide	4-Chlorophenyl, 4-tert-butylbenzyl	424.91 (calc.)	Bulky tert-butyl group, chloro substituent
1-[5-Methyl-1-(4-nitrophenyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl]ethan-1-one	Pyrazole-ketone	Thiophen-2-yl, 4-nitrophenyl	343.35 (calc.)	Ketone functionality, precursor for hydrazides

Key Observations:

• Replacing the pyrazole core with a 1,2,3-triazole (as in ) reduces aromaticity and alters electronic distribution, which may impact binding kinetics.
• The thiophene moiety (shared with ) contributes to planarity and π-system interactions, a feature absent in furan- or phenyl-substituted analogs .

Pharmacological and Functional Comparisons

• Anticancer Activity : The target compound’s 4-nitrophenyl group may enhance cytotoxicity compared to the 4-methoxyphenyl analog (IC₅₀ = 12.3 µM against A549 cells for a tert-butylbenzyl analog in ). Nitro groups are associated with pro-apoptotic effects via ROS generation .
• Antimicrobial Activity : Triazole-carbohydrazones (e.g., ) show broad-spectrum activity (MIC = 8–32 µg/mL against E. coli and C. albicans), while thiophene-pyrazoles (e.g., ) exhibit moderate efficacy due to improved membrane penetration .